Cas no 2229372-58-9 ({1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol
• CAS No: 2229372-58-9
• MF: C₉H₁₀BrClOS
• MW: 281.597099781036
• CID: 5960293
• PubChem ID: 165980743
• Update Time: 2025-06-14

{1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol
• {1-[(4-bromo-5-chlorothiophen-2-yl)methyl]cyclopropyl}methanol
• EN300-1920687
• 2229372-58-9

• Inchi： 1S/C9H10BrClOS/c10-7-3-6(13-8(7)11)4-9(5-12)1-2-9/h3,12H,1-2,4-5H2
• InChI Key： FJROHKNYEGVHIM-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CC1(CO)CC1)Cl

Computed Properties

• Exact Mass: 279.93243g/mol
• Monoisotopic Mass: 279.93243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5Ų

Additional information on {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol

Recent Advances in the Study of 2229372-58-9 and {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol in Chemical Biology and Pharmaceutical Research

The compound 2229372-58-9, along with its derivative {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on their synthesis, structural characterization, and biological activity, providing valuable insights into their mechanism of action and potential clinical applications.

One of the key areas of interest is the role of {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have demonstrated its utility in the construction of thiophene-based scaffolds, which are known for their diverse pharmacological properties. The presence of both bromo and chloro substituents on the thiophene ring enhances the reactivity of this compound, making it a valuable building block for further chemical modifications.

Recent publications have highlighted the potential of 2229372-58-9 as a lead compound in drug discovery. In vitro studies have shown promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. The compound's unique chemical structure, characterized by the cyclopropylmethanol moiety, is believed to contribute to its selective binding affinity and potency. These findings have spurred further investigations into its pharmacokinetic properties and toxicity profiles.

Advancements in synthetic methodologies have also been reported, with researchers developing more efficient routes to produce 2229372-58-9 and its derivatives. These innovations not only improve the scalability of the synthesis but also enable the exploration of structural analogs with enhanced biological activity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these efforts, providing a deeper understanding of the molecular interactions that underpin the compound's efficacy.

In conclusion, the ongoing research on 2229372-58-9 and {1-(4-bromo-5-chlorothiophen-2-yl)methylcyclopropyl}methanol underscores their potential as valuable tools in chemical biology and drug development. The integration of synthetic chemistry, biological screening, and computational analysis has paved the way for the discovery of new therapeutic agents based on these scaffolds. Future studies are expected to further elucidate their mechanisms of action and explore their applications in treating various diseases.